![molecular formula C15H15NO6S B6164081 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid CAS No. 312503-88-1](/img/no-structure.png)
4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid
Overview
Description
4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid (MMPBSA) is a novel compound that has been studied in recent years for its potential applications in both scientific research and laboratory experiments. This compound has a unique molecular structure, which has made it an attractive target for further research. MMPBSA is an organic compound that is composed of two benzene rings, a sulfonamide group, and a methoxy group. It is a yellow-colored powder that is soluble in organic solvents and has a melting point of approximately 110°C.
Mechanism of Action
4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid has been found to act as an inhibitor of acetylcholinesterase, the enzyme responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition can cause an increase in the concentration of acetylcholine in the brain, which can lead to an increase in neurotransmission. In addition, 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid has been found to inhibit the production of pro-inflammatory cytokines, which can reduce inflammation in the body.
Biochemical and Physiological Effects
4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid has been found to have a variety of biochemical and physiological effects. In addition to its role as an inhibitor of acetylcholinesterase, 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid has been found to have a range of other effects on the body. For example, it has been found to have antioxidant activity, which can help protect cells from damage caused by free radicals. In addition, it has been found to possess anti-cancer activity, as it has been found to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid has several advantages when used in laboratory experiments. It is relatively easy to synthesize and is stable in organic solvents. In addition, it is relatively inexpensive and can be used in a variety of experiments. However, it is important to note that 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid is a relatively new compound and its effects on the body are still not fully understood. Therefore, it is important to use caution when using this compound in laboratory experiments.
Future Directions
The potential applications of 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid are still being explored, and there are many potential future directions for research. For example, further research could be done to explore the potential of 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid as an anti-cancer agent. In addition, further research could be done to explore the potential of 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid as an anti-inflammatory agent. Furthermore, further research could be done to explore the potential of 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid as a treatment for neurological disorders such as Alzheimer’s disease. Finally, further research could be done to explore the potential of 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid as a novel therapeutic agent.
Synthesis Methods
4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid can be synthesized in the laboratory by the reaction of 4-methoxybenzoic acid and 2-methoxyphenylsulfonyl chloride in the presence of a base, such as sodium carbonate or potassium carbonate. This reaction is carried out in an organic solvent such as dichloromethane or toluene. The product is then purified by recrystallization from a suitable solvent.
Scientific Research Applications
4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid has been studied for its potential applications in scientific research. It has been found to be a useful inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission in the brain. This has made it an attractive target for research into Alzheimer’s disease and other neurological disorders. In addition, 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid has been studied for its potential use as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid involves the sulfonation of 4-methoxy-3-nitrobenzoic acid, followed by reduction of the nitro group to an amine, and subsequent sulfonamide formation with 2-methoxyaniline. The resulting sulfonamide is then oxidized to the corresponding sulfonate, which is subsequently hydrolyzed to yield the final product.", "Starting Materials": [ "4-methoxy-3-nitrobenzoic acid", "2-methoxyaniline", "Sulfuric acid", "Sodium nitrite", "Sodium sulfite", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Sulfonation of 4-methoxy-3-nitrobenzoic acid with sulfuric acid to yield 4-methoxy-3-nitrobenzenesulfonic acid", "Step 2: Reduction of the nitro group to an amine using sodium sulfite and sodium nitrite in hydrochloric acid to yield 4-methoxy-3-aminobenzenesulfonic acid", "Step 3: Formation of the sulfonamide by reaction of 4-methoxy-3-aminobenzenesulfonic acid with 2-methoxyaniline in the presence of sodium bicarbonate to yield 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzenesulfonic acid", "Step 4: Oxidation of the sulfonamide to the corresponding sulfonate using sodium periodate in water to yield 4-methoxy-3-[(2-methoxyphenyl)sulfonyl]benzenesulfonic acid", "Step 5: Hydrolysis of the sulfonate using sodium hydroxide to yield 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid" ] } | |
CAS RN |
312503-88-1 |
Product Name |
4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic acid |
Molecular Formula |
C15H15NO6S |
Molecular Weight |
337.3 |
Purity |
95 |
Origin of Product |
United States |
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